Cas no 1009710-07-9 (N-(1-butyl-2-oxo-2,3-dihydro-1h-indol-3-yl)acetamide)

1009710-07-9 structure
Product name:N-(1-butyl-2-oxo-2,3-dihydro-1h-indol-3-yl)acetamide
CAS No:1009710-07-9
MF:C14H18N2O2
MW:246.304923534393
CID:1127480
N-(1-butyl-2-oxo-2,3-dihydro-1h-indol-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-butyl-2-oxo-2,3-dihydro-1h-indol-3-yl)acetamide
- Acetamide, N-(1-butyl-2,3-dihydro-2-oxo-1H-indol-3-yl)-
- N-(1-butyl-2-oxo-3H-indol-3-yl)acetamide
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- Inchi: 1S/C14H18N2O2/c1-3-4-9-16-12-8-6-5-7-11(12)13(14(16)18)15-10(2)17/h5-8,13H,3-4,9H2,1-2H3,(H,15,17)
- InChI Key: QFVSBYNVUSUVQY-UHFFFAOYSA-N
- SMILES: C(NC1C2=C(N(CCCC)C1=O)C=CC=C2)(=O)C
Computed Properties
- Exact Mass: 246.136828g/mol
- Monoisotopic Mass: 246.136828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 246.3g/mol
- Topological Polar Surface Area: 49.4Ų
- XLogP3: 1.7
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 507.8±50.0 °C(Predicted)
- pka: 14.04±0.20(Predicted)
N-(1-butyl-2-oxo-2,3-dihydro-1h-indol-3-yl)acetamide Related Literature
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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Wei-Min Ren,Meng-Wei Liang,Yue-Chao Xu,Xiao-Bing Lu Polym. Chem., 2013,4, 4425-4433
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Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
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